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Compound of Interest

Compound Name: RO4988546

Cat. No.: B13406824

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,

and mechanism of action of bitopertin, a selective GlyT1 inhibitor. The information is intended

for researchers, scientists, and professionals involved in drug development.

Chemical Structure and Properties
Bitopertin, also known by its developmental code names RO4988546, RG1678, and RO-

4917838, is a potent and selective inhibitor of the glycine transporter 1 (GlyT1).[1][2][3] Its

chemical and physical properties are summarized below.

Table 1: Chemical and Physical Properties of Bitopertin
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Property Value

IUPAC Name

{4-[3-Fluoro-5-(trifluoromethyl)pyridin-2-

yl]piperazin-1-yl}{5-(methylsulfonyl)-2-

[(1S)-2,2,2-trifluoro-1-

methylethoxy]phenyl}methanone[1]

Molecular Formula C₂₁H₂₀F₇N₃O₄S[1][4]

Molar Mass 543.46 g·mol⁻¹[1][4]

CAS Number 845614-11-1[1][3]

ChEMBL ID CHEMBL1169880[1]

PubChem CID 24946690[1]

SMILES

CC(C(F)

(F)F)Oc1ccc(cc1C(=O)N2CCN(CC2)c3c(cc(cn3)

C(F)(F)F)F)S(=O)(=O)C[1]

InChI

InChI=1S/C21H20F7N3O4S/c1-

12(20(23,24)25)35-17-4-3-14(36(2,33)34)10-

15(17)19(32)31-7-5-30(6-8-31)18-16(22)9-

13(11-29-18)21(26,27)28/h3-4,9-12H,5-8H2,1-

2H3/t12-/m0/s1[1]

InChIKey YUUGYIUSCYNSQR-LBPRGKRZSA-N[1]

Mechanism of Action and Signaling Pathway
Bitopertin is a selective inhibitor of the glycine transporter 1 (GlyT1).[1][5][6] GlyT1 is

responsible for the reuptake of glycine from the synaptic cleft and into erythroid precursor cells.

[1][7] By inhibiting GlyT1, bitopertin increases the extracellular concentration of glycine.[5] This

mechanism has two primary therapeutic implications that have been explored:

In Schizophrenia: In the central nervous system, glycine acts as a co-agonist at N-methyl-D-

aspartate (NMDA) receptors.[6] By increasing synaptic glycine levels, bitopertin was

hypothesized to enhance NMDA receptor function, which is often dysfunctional in
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schizophrenia, potentially alleviating negative symptoms.[1][6][8] However, phase III clinical

trials for this indication did not meet their primary endpoints.[1][9]

In Erythropoietic Protoporphyria (EPP): Glycine is a crucial substrate for the first step in

heme biosynthesis.[7][10] In erythroid precursor cells, GlyT1 facilitates the uptake of glycine

required for this process.[7] In EPP, a deficiency in the enzyme ferrochelatase leads to the

accumulation of the toxic heme precursor protoporphyrin IX (PPIX).[11][12] By inhibiting

GlyT1, bitopertin reduces the intracellular glycine available for heme synthesis, thereby

decreasing the production and accumulation of PPIX.[7][12][13]

Below is a diagram illustrating the signaling pathway of bitopertin's action in erythroid precursor

cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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Contact our Ph.D. Support Team for a compatibility check
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